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Compound of Interest

Compound Name: 1,4-Diethoxybenzene

Cat. No.: B087031 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 1,4-Diethoxybenzene (CAS No.

122-95-2), a key aromatic ether intermediate. Tailored for researchers, scientists, and

professionals in drug development and materials science, this document details its physical

and chemical properties, outlines detailed experimental protocols for its synthesis and

purification, and explores its applications as a precursor in the synthesis of pharmaceuticals

and liquid crystals.

Core Properties of 1,4-Diethoxybenzene
1,4-Diethoxybenzene, also known as hydroquinone diethyl ether, is a white crystalline solid at

room temperature.[1][2] It is primarily utilized as an intermediate in the synthesis of a variety of

organic compounds, including dyes, fragrances, pharmaceuticals, and liquid crystal materials.

[1][2]

Chemical Identification and Physical Constants
The fundamental identifiers and physical constants of 1,4-Diethoxybenzene are summarized

in the table below, providing a ready reference for laboratory and industrial applications.
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Property Value Source(s)

CAS Number 122-95-2 [3]

Molecular Formula C₁₀H₁₄O₂ [4][5]

Molecular Weight 166.22 g/mol [4]

Appearance White crystalline powder/solid [1]

Melting Point 69-72 °C [6]

Boiling Point 246 °C at 760 mmHg [5]

Density Approximately 1.0 g/cm³

Solubility
Insoluble in water; Soluble in

ethanol and ether.
[1]

Vapor Pressure 0.0436 mmHg at 25°C

Synthesis and Purification: Experimental Protocols
The most common and efficient method for the synthesis of 1,4-Diethoxybenzene is the

Williamson ether synthesis, starting from hydroquinone.[1][7] This method involves the

deprotonation of hydroquinone followed by a nucleophilic substitution reaction with an

ethylating agent.

Williamson Ether Synthesis of 1,4-Diethoxybenzene
This protocol is adapted from established procedures for the synthesis of similar

dialkoxybenzenes.

Materials:

Hydroquinone

Ethyl bromide or Diethyl sulfate

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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Ethanol (as solvent)

Water

95% Ethanol (for recrystallization)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Stirrer (magnetic or mechanical)

Heating mantle or water bath

Buchner funnel and filter flask

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: In a three-necked flask equipped with a reflux condenser and a stirrer,

dissolve hydroquinone in ethanol.

Base Addition: While stirring, add a stoichiometric excess of powdered sodium hydroxide or

potassium hydroxide to the solution.

Alkylation: Slowly add the ethylating agent (e.g., ethyl bromide) to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain for a period of 2-4 hours to ensure the

completion of the reaction.[7]

Work-up: After cooling to room temperature, pour the reaction mixture into a beaker

containing cold water. This will precipitate the crude 1,4-Diethoxybenzene.

Isolation: Collect the solid product by vacuum filtration using a Buchner funnel and wash

thoroughly with water to remove any inorganic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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